Cas no 20904-12-5 (Benz[cd]indole-1(2H)-propanamine,6,7,8,8a-tetrahydro-N,N-dimethyl-, hydrochloride (1:2))
![Benz[cd]indole-1(2H)-propanamine,6,7,8,8a-tetrahydro-N,N-dimethyl-, hydrochloride (1:2) structure](https://www.kuujia.com/scimg/cas/20904-12-5x500.png)
20904-12-5 structure
Product name:Benz[cd]indole-1(2H)-propanamine,6,7,8,8a-tetrahydro-N,N-dimethyl-, hydrochloride (1:2)
Benz[cd]indole-1(2H)-propanamine,6,7,8,8a-tetrahydro-N,N-dimethyl-, hydrochloride (1:2) Chemical and Physical Properties
Names and Identifiers
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- Benz[cd]indole-1(2H)-propanamine,6,7,8,8a-tetrahydro-N,N-dimethyl-, hydrochloride (1:2)
- 3-(6,7,8,8a-tetrahydro-2H-benzo[cd]indol-1-yl)-N,N-dimethylpropan-1-amine,dihydrochloride
- DTXSID60943161
- 1-(3-Dimethylaminopropyl)-1,2,6,7,8,8a-hexahydrobenz(c,d)indole dihydrochloride monohydrate
- 1,2,6,7,8,8a-Hexahydro-1-(3-(dimethylamino)propyl)benz(cd)indole dihydrochloride hydrate
- 20904-12-5
- Benz(cd)indole, 1,2,6,7,8,8a-hexahydro-1-(3-(dimethylamino)propyl)-, hydrochloride, hydrate (1:2:1)
- N,N-Dimethyl-3-(6,7,8,8a-tetrahydrobenzo[cd]indol-1(2H)-yl)propan-1-amine--hydrogen chloride (1/2)
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- Inchi: InChI=1S/C16H24N2.2ClH/c1-17(2)10-5-11-18-12-14-8-3-6-13-7-4-9-15(18)16(13)14;;/h3,6,8,15H,4-5,7,9-12H2,1-2H3;2*1H
- InChI Key: CYOXEJJTXRBODX-UHFFFAOYSA-N
- SMILES: Cl.Cl.CN(CCCN1CC2=CC=CC3CCCC1C2=3)C
Computed Properties
- Exact Mass: 316.14758
- Monoisotopic Mass: 316.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 6.5Ų
Experimental Properties
- Boiling Point: 339.9°Cat760mmHg
- Flash Point: 146.9°C
- PSA: 6.48
Benz[cd]indole-1(2H)-propanamine,6,7,8,8a-tetrahydro-N,N-dimethyl-, hydrochloride (1:2) Related Literature
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1. Book reviews
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Peng Chen Nanoscale, 2010,2, 1474-1479
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Yueyuan Mao,Keyin Liu,Guanglei Lv,Ying Wen,Xingjun Zhu,Haichuang Lan,Tao Yi Chem. Commun., 2015,51, 6667-6670
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Michael K McMullen,Julie M Whitehouse,Gillian Shine,Peter A Whitton,Anthony Towell Food Funct., 2012,3, 931-940
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5. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
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